Cas no 1803604-38-7 (3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride)
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride
- 3-(triazol-1-yl)propanoic acid;hydrochloride
- E74671
- 3-(1H-1,2,3-Triazol-1-yl)propanoic acid HCl
- 3-(1H-1,2,3-triazol-1-yl)propanoicacidhydrochloride
- MFCD27980923
- 3-(1,2,3-triazol-1-yl)propanoic acid hydrochloride
- BS-46125
- SY159048
- CS-0160043
- 1803604-38-7
- EN300-171737
- AKOS026745132
-
- Inchi: 1S/C5H7N3O2.ClH/c9-5(10)1-3-8-4-2-6-7-8;/h2,4H,1,3H2,(H,9,10);1H
- InChI Key: HDNUTZJBAVJXIL-UHFFFAOYSA-N
- SMILES: Cl.OC(CCN1C=CN=N1)=O
Computed Properties
- Exact Mass: 177.0305042g/mol
- Monoisotopic Mass: 177.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H955523-25mg |
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride |
1803604-38-7 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H955523-50mg |
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride |
1803604-38-7 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H955523-250mg |
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride |
1803604-38-7 | 250mg |
$ 275.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BS198-1g |
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride |
1803604-38-7 | 95% | 1g |
1834.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BS198-50mg |
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride |
1803604-38-7 | 95% | 50mg |
289.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BS198-200mg |
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride |
1803604-38-7 | 95% | 200mg |
630.0CNY | 2021-07-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016076-100mg |
3-(1H-1,2,3-Triazol-1-yl)propanoic acid hydrochloride |
1803604-38-7 | 95% | 100mg |
¥531.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016076-250mg |
3-(1H-1,2,3-Triazol-1-yl)propanoic acid hydrochloride |
1803604-38-7 | 95% | 250mg |
¥796.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016076-1g |
3-(1H-1,2,3-Triazol-1-yl)propanoic acid hydrochloride |
1803604-38-7 | 95% | 1g |
¥1746.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016076-5g |
3-(1H-1,2,3-Triazol-1-yl)propanoic acid hydrochloride |
1803604-38-7 | 95% | 5g |
¥5089.0 | 2022-03-01 |
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride Suppliers
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride
Comprehensive Overview of 3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride (CAS No. 1803604-38-7)
3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride (CAS No. 1803604-38-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its triazole moiety and propanoic acid backbone, is widely utilized in drug discovery, particularly in the development of novel therapeutic agents. Its unique structure makes it a valuable intermediate for constructing more complex molecules, especially in click chemistry applications and bioconjugation strategies.
The 1,2,3-triazole ring in 3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride is a key feature that enhances its utility in medicinal chemistry. This heterocyclic scaffold is known for its stability, hydrogen-bonding capacity, and ability to mimic peptide bonds, making it a popular choice for designing bioactive molecules. Researchers often explore its potential in targeting enzymes, receptors, and other biological pathways, aligning with current trends in precision medicine and personalized therapeutics.
In recent years, the demand for triazole-based compounds like 3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride has surged due to their versatility in drug design. The compound’s compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC)—a cornerstone of click chemistry—has made it indispensable for labeling, imaging, and modifying biomolecules. This aligns with the growing interest in proteomics and chemical biology, where researchers seek efficient tools for studying cellular processes.
Another notable application of 3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride lies in its role as a linker molecule in antibody-drug conjugates (ADCs). ADCs represent a cutting-edge approach in cancer therapy, combining the specificity of antibodies with the potency of cytotoxic drugs. The compound’s ability to form stable covalent bonds under mild conditions makes it ideal for such bioconjugation strategies, addressing the need for safer and more effective treatments.
From a synthetic perspective, the hydrochloride salt form of 3-(1H-1,2,3-triazol-1-yl)propanoic acid offers improved solubility and handling properties, which are critical for laboratory and industrial-scale production. This aspect is particularly relevant to process chemistry and scale-up optimization, topics frequently searched by chemists and engineers aiming to streamline manufacturing workflows.
Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike some traditional reagents, 3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride is designed to align with green chemistry principles, minimizing hazardous byproducts. This resonates with the increasing focus on sustainable synthesis and eco-friendly practices in the chemical industry.
In summary, 3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride (CAS No. 1803604-38-7) is a multifaceted compound with broad applications in drug discovery, bioconjugation, and chemical biology. Its relevance to trending topics like click chemistry, ADCs, and sustainable synthesis ensures its continued prominence in scientific literature and industrial workflows. As research advances, this compound is poised to remain a cornerstone of innovative therapeutic and diagnostic solutions.
1803604-38-7 (3-(1H-1,2,3-triazol-1-yl)propanoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)